10.1039/B718352F | A peptidehydroxamate library for enrichment of metalloproteinases: towards an affinity-based metalloproteinase profiling protocol†

A peptidehydroxamate library for enrichment of metalloproteinases: towards an affinity-based metalloproteinase profiling protocol†

Organic & Biomolecular Chemistry Pub Date: 2008-02-22 DOI: 10.1039/B718352F

Abstract

A compound library of 96 enantiopure N-terminal succinyl hydroxamate functionalized peptides was synthesized on solid phase. All compounds were tested for their inhibitory potential towards MMP-9, MMP-12 and ADAM-17, which led to the identification of both broad spectrum inhibitors and metalloproteinase-selective ones. Eight potent and less potent inhibitors were immobilized on Sepharose beads and evaluated in solid-phase enrichment of active MMP-9, MMP-12 and ADAM-17. In addition, one of these inhibitors was used for solid-phase enrichment of endogenous ADAM-17 from a complex proteome (a lysate prepared from cultured A549 cells).

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Journal Name：Organic & Biomolecular Chemistry

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